Cas no 56715-28-7 (R-(-)-a-Naphthyl Glycidyl Ether)

• Product Name: R-(-)-a-Naphthyl Glycidyl Ether
• CAS No: 56715-28-7
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 367941
• Update Time: 2025-10-31

R-(-)-a-Naphthyl Glycidyl Ether Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(1-naphthalenyloxy)methyl]-, (2R)-
• R-(-)-α-Naphthyl Gly
• R-(-)-α-Naphthyl Glycidyl Ether
• R-(-)-Α-NAPHTHYL GLYCIDYL ETHER,COLORLESS OIL
• (R)-((1-Naphthalenyloxy)methyl)oxirane
• (R)-(-)-Glycidyl 1-naphthyl ether
• (R)-(1-naphthyl) glycidyl ether
• (R)-Glycidyl 1-naphthyl ether
• (S)-(+)-3-(naphthyloxy)-1,2-epoxypropane
• (S)-2-(naphthalen-1-hydroxymethyl)-oxirane
• AC1L3XSB
• A-Naphthyl Glycidyl Ether
• CCRIS 6391
• CTK5A5605
• Oxirane, ((1-naphthalenyloxy)methyl)-, (R)-
• R-(-)-glycidyl 1-naphthyl ether
• R-Glycidyl 1-Naphthyl Ether
• R-(-)-a-Naphthyl Glycidyl Ether

• Inchi： 1S/C13H12O2/c1-2-6-12-10(4-1)5-3-7-13(12)15-9-11-8-14-11/h1-7,11H,8-9H2/t11-/m1/s1
• InChI Key： QYYCPWLLBSSFBW-LLVKDONJSA-N
• SMILES： O1C[C@@H]1COC1=CC=CC2C=CC=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on R-(-)-a-Naphthyl Glycidyl Ether

Introduction to R-(-)-a-Naphthyl Glycidyl Ether (CAS No. 56715-28-7)

R-(-)-a-Naphthyl Glycidyl Ether, also known by its CAS number 56715-28-7, is a significant compound in the field of organic chemistry and materials science. This compound is a glycidyl ether derivative of the naphthalene family, specifically the alpha-naphthyl group. The R configuration of this compound is characterized by its optical activity, making it a chiral molecule with potential applications in asymmetric synthesis and drug delivery systems.

The structure of R-(-)-a-Naphthyl Glycidyl Ether consists of a naphthalene ring system attached to a glycidyl group via an ether linkage. The glycidyl group, which is an epoxide functional group, imparts unique reactivity and versatility to the molecule. This makes it an important building block in the synthesis of advanced polymers, resins, and other materials with tailored properties.

Recent advancements in polymer chemistry have highlighted the role of glycidyl ethers in the development of high-performance materials. For instance, researchers have explored the use of R-(-)-a-Naphthyl Glycidyl Ether in creating thermosetting polymers with enhanced mechanical and thermal stability. These polymers find applications in aerospace, automotive industries, and electronic packaging due to their superior resistance to harsh environmental conditions.

In addition to its role in polymer synthesis, R-(-)-a-Naphthyl Glycidyl Ether has garnered attention in the pharmaceutical industry. Its chiral nature makes it a valuable intermediate in the synthesis of enantiomerically pure drugs. Recent studies have demonstrated its utility in asymmetric epoxidation reactions, which are critical for producing optically active compounds with high enantioselectivity.

The CAS No. 56715-28-7 compound has also been investigated for its potential in nanotechnology applications. By incorporating this glycidyl ether into nanocomposites, scientists have achieved improved mechanical and electrical properties compared to traditional materials. These findings underscore its importance as a versatile precursor in material science research.

Furthermore, the environmental impact of using R-(-)-a-Naphthyl Glycidyl Ether has been a topic of recent studies. Researchers have explored eco-friendly synthesis methods and recycling strategies to minimize waste and reduce its environmental footprint. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, R-(-)-a-Naphthyl Glycidyl Ether (CAS No. 56715-28-7) stands out as a multifaceted compound with applications spanning polymer chemistry, pharmaceuticals, and nanotechnology. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone in modern materials science and organic synthesis.